molecular formula C16H20N2O5S2 B5202274 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate

2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate

Cat. No. B5202274
M. Wt: 384.5 g/mol
InChI Key: TVLCDGZTWNIOEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate, also known as MBT-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it a subject of interest for researchers in different fields.

Mechanism of Action

The mechanism of action of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways in the body. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate has been found to have various biochemical and physiological effects on the body. It has been shown to increase the levels of certain enzymes and proteins that are involved in antioxidant defense mechanisms. The compound has also been found to reduce the levels of certain inflammatory markers in the body.

Advantages and Limitations for Lab Experiments

2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. The compound has also been found to be non-toxic and has low cytotoxicity. However, the limitations of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate include its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate. One potential area of research is the development of new synthetic methods to increase the yield and purity of the compound. Another area of interest is the study of the compound's potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate is a promising compound that has shown potential applications in various areas of scientific research. The compound's synthesis method has been optimized to increase yield and purity, and it has been found to have antimicrobial, antioxidant, and anticancer properties. Although the mechanism of action of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate is not fully understood, it has been shown to have various biochemical and physiological effects on the body. Further research is needed to fully understand the potential applications of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate in scientific research.

Synthesis Methods

The synthesis of 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate involves the reaction of 2-mercaptobenzothiazole with 3-chloropropylmorpholine in the presence of a base. The resulting product is then treated with oxalic acid to obtain 2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate oxalate. The synthesis process has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

2-{[3-(4-morpholinyl)propyl]thio}-1,3-benzothiazole oxalate has been studied for its potential applications in various scientific research areas. It has been found to have antimicrobial, antioxidant, and anticancer properties. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

4-[3-(1,3-benzothiazol-2-ylsulfanyl)propyl]morpholine;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N2OS2.C2H2O4/c1-2-5-13-12(4-1)15-14(19-13)18-11-3-6-16-7-9-17-10-8-16;3-1(4)2(5)6/h1-2,4-5H,3,6-11H2;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVLCDGZTWNIOEM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1CCCSC2=NC3=CC=CC=C3S2.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{[3-(4-Morpholinyl)propyl]thio}-1,3-benzothiazole oxalate

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